Cas no 2228282-67-3 (4-fluoro-3-hydroxy-4-methylpentanenitrile)

• Product Name: 4-fluoro-3-hydroxy-4-methylpentanenitrile
• CAS No: 2228282-67-3
• MF: C₆H₁₀FNO
• MW: 131.148105144501
• CID: 5951837
• PubChem ID: 141248838
• Update Time: 2025-07-23

4-fluoro-3-hydroxy-4-methylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-hydroxy-4-methylpentanenitrile
• EN300-1767952
• 2228282-67-3

• Inchi： 1S/C6H10FNO/c1-6(2,7)5(9)3-4-8/h5,9H,3H2,1-2H3
• InChI Key： UFQUHLIFADXSBN-UHFFFAOYSA-N
• SMILES： FC(C)(C)C(CC#N)O

Computed Properties

• Exact Mass: 131.074642105g/mol
• Monoisotopic Mass: 131.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44Ų

Additional information on 4-fluoro-3-hydroxy-4-methylpentanenitrile

Comprehensive Analysis of 4-fluoro-3-hydroxy-4-methylpentanenitrile (CAS No. 2228282-67-3): Properties, Applications, and Industry Trends

4-fluoro-3-hydroxy-4-methylpentanenitrile (CAS No. 2228282-67-3) is a fluorinated nitrile derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula, C₆H₁₀FNO, combines a fluorine substituent with a hydroxyl group and a nitrile functionality, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly for modulating bioavailability and metabolic stability—a hot topic in medicinal chemistry circles.

In the context of green chemistry, 4-fluoro-3-hydroxy-4-methylpentanenitrile aligns with the demand for eco-friendly fluorination methods. A 2023 study highlighted its role in catalytic asymmetric synthesis, addressing the industry's shift toward stereoselective reactions. This resonates with frequent search queries like "fluorinated building blocks for drug design" or "sustainable nitrile synthesis." The compound’s low toxicity profile (as per preliminary assays) further enhances its appeal for API development.

From a technical perspective, the physicochemical properties of CAS No. 2228282-67-3—such as its melting point (~45–48°C) and solubility in polar aprotic solvents—make it suitable for high-throughput screening workflows. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its stability under ambient conditions, a critical factor for storage and handling protocols. These attributes answer common search questions such as "how to characterize fluorinated nitriles" or "nitriles in pharmaceutical intermediates."

The agrochemical sector also benefits from 4-fluoro-3-hydroxy-4-methylpentanenitrile, where its fluoroalkyl moiety contributes to herbicidal activity. Recent patents describe its utility in crop protection formulations, coinciding with rising Google Trends data for "next-gen agrochemical additives." Regulatory agencies classify it as non-hazardous under standard thresholds, easing its adoption in commercial-scale synthesis.

Innovations in continuous flow chemistry have further optimized the production of CAS No. 2228282-67-3, reducing waste generation. A 2024 Journal of Organic Chemistry report emphasized its role in multistep telescoped reactions—a trending topic among synthetic chemists. This aligns with frequent queries like "flow chemistry for nitrile derivatives" or "cost-effective fluorination techniques."

In summary, 4-fluoro-3-hydroxy-4-methylpentanenitrile exemplifies the convergence of sustainability, efficiency, and molecular diversity in modern chemistry. Its dual applicability in pharmaceuticals and agrochemicals positions it as a high-value intermediate, while its characterization data provides actionable insights for R&D teams worldwide.